Cas no 20917-49-1 (N-Nitrosoheptamethyleneimine)

N-Nitrosoheptamethyleneimine structure
N-Nitrosoheptamethyleneimine structure
Product Name:N-Nitrosoheptamethyleneimine
CAS No:20917-49-1
MF:C7H14N2O
MW:142.198861598969
MDL:MFCD00059811
CID:255953
PubChem ID:87573781
Update Time:2025-04-19

N-Nitrosoheptamethyleneimine Chemical and Physical Properties

Names and Identifiers

    • Azocine,octahydro-1-nitroso-
    • N-Nitrosoheptamethyleneimine
    • 1-nitrosoazocane
    • 1-nitroso-azocane
    • AZOCINE,OCTAHYDRO-1-NITROSO
    • NHMI
    • Nitrosoheptamethyleneimine
    • N-Nitroso-aza-cyclooctan
    • N-Nitrosoazacyclooctane
    • N-Nitroso-heptamethylenimin
    • Octahydro-1-nitrosoazocine
    • Heptamethylenenitrosamine
    • N-Nitrosooktahydroazocin
    • Nitroso-heptamethylenimin
    • AZOCINE, OCTAHYDRO-1-NITROSO-
    • 0VCF90A5FP
    • N-Nitrosooktahydroazocin [Czech]
    • Nitroso-heptamethylenimin [German]
    • DSSTox_CID_1039
    • DSSTox_RID_75919
    • DSSTox_GSID_21039
    • 1-Nitrosoazocane #
    • 1-Nitrosooctahydroazocine
    • CHEBI:183735
    • DTXCID601039
    • Tox21_201434
    • CHEMBL165634
    • Tox21_302962
    • 20917-49-1
    • BRN 1562771
    • SCHEMBL105009
    • N-NITROSOHEPTAMETHYLENIMINE
    • EN300-7356893
    • Heptamethylenimine, 1-nitroso-
    • NCGC00249045-01
    • UNII-0VCF90A5FP
    • FT-0691140
    • 5-20-04-00167 (Beilstein Handbook Reference)
    • RCFKQVLHWYOSFF-UHFFFAOYSA-N
    • NCGC00258985-01
    • CAS-20917-49-1
    • T72064
    • N0446
    • DTXSID1021039
    • NCGC00256350-01
    • Q27231152
    • BS-43945
    • NS00124914
    • CCRIS 467
    • NNitrosooktahydroazocin
    • Octahydro1nitrosoazocine
    • Nitrosoheptamethylenimin
    • Azocine, octahydro1nitroso
    • NNitrosoazacyclooctane
    • MDL： MFCD00059811
    • Inchi： 1S/C7H14N2O/c10-8-9-6-4-2-1-3-5-7-9/h1-7H2
    • InChI Key： RCFKQVLHWYOSFF-UHFFFAOYSA-N
    • SMILES： O=NN1CCCCCCC1
    • BRN： 1562771

Computed Properties

  • Exact Mass: 142.11100
  • Monoisotopic Mass: 142.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 97.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 32.7

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 1.0520 (rough estimate)
  • Boiling Point: 259.79°C (rough estimate)
  • Flash Point: 28 °C
  • Refractive Index: 1.4880 (estimate)
  • PSA: 32.67000
  • LogP: 1.87180

N-Nitrosoheptamethyleneimine Security Information

  • Symbol: GHS06
  • Prompt：dangerous
  • Hazard Statement： H301
  • Warning Statement： P264-P270-P301+P310+P330-P405-P501
  • Hazardous Material transportation number：UN 2811 6.1/PG III
  • RTECS：CN4900000
  • HazardClass：6.1
  • PackingGroup：III

N-Nitrosoheptamethyleneimine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Nitrosoheptamethyleneimine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
N0446-1G
N-Nitrosoheptamethyleneimine
 20917-49-1 >99.0%(GC)
1g
 ¥1780.00 2023-09-07
TRC
N546588-10mg
N-Nitrosoheptamethyleneimine
 20917-49-1
10mg
 $ 50.00 2022-06-03
TRC
N546588-50mg
N-Nitrosoheptamethyleneimine
 20917-49-1
50mg
 $ 185.00 2022-06-03
TRC
N546588-100mg
N-Nitrosoheptamethyleneimine
 20917-49-1
100mg
 $ 275.00 2022-06-03
eNovation Chemicals LLC
D746604-100mg
Azocine, octahydro-1-nitroso-
 20917-49-1 99.0%
100mg
 $195 2024-06-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
N0446-100MG
N-Nitrosoheptamethyleneimine
 20917-49-1 >99.0%(GC)
100mg
 ¥340.00 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
N0446-100mg
N-Nitrosoheptamethyleneimine
 20917-49-1 99.0%(GC)
100mg
 ￥340.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
N0446-1g
N-Nitrosoheptamethyleneimine
 20917-49-1 99.0%(GC)
1g
 ￥1790.0 2022-06-10
eNovation Chemicals LLC
D746604-1g
Azocine, octahydro-1-nitroso-
 20917-49-1 99.0%
1g
 $290 2023-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
N0446-100mg
N-Nitrosoheptamethyleneimine
 20917-49-1 99.0%(GC)
100mg
 ¥340.0 2023-09-02

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